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Compound of Interest

Compound Name: 2,4-Dibromophenol

Cat. No.: B041371

For Immediate Reference: Treat 2,4-Dibromophenol as a Hazardous Waste. This substance is
harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2]
Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.[3]

Proper disposal of 2,4-Dibromophenol is critical to ensure the safety of laboratory personnel
and to prevent environmental contamination. This guide provides essential safety and logistical
information, including operational and disposal plans, tailored for researchers, scientists, and
drug development professionals.

Hazard and Safety Data

A thorough understanding of the hazards associated with 2,4-Dibromophenol is the first step
in safe handling and disposal. The following table summarizes key safety and hazard
information.
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Property Value Source
Chemical Formula CeH4Br20 [4]
CAS Number 615-58-7 [4]
Physical Form Solid [4]

Boiling Point 154 °C at 11 mmHg [4]
Melting Point 35-38 °C [4]
Flash Point 113 °C (235.4 °F) - closed cup [4]

GHS Hazard Classifications

Acute toxicity, Oral (Category
2); Skin irritation (Category 2);
Eye irritation (Category 2A);

Specific target organ toxicity -
single exposure (Category 3),

Respiratory system

Hazard Statements

H300: Fatal if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Signal Word

Danger

[4]

Experimental Protocol: Standard Disposal

Procedure

This protocol outlines the step-by-step methodology for the safe disposal of 2,4-

Dibromophenol waste.

1. Personal Protective Equipment (PPE): Before handling 2,4-Dibromophenol, ensure you are

wearing the appropriate PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile, neoprene).[3]
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Eye Protection: Chemical safety goggles or a face shield.[3]
Body Protection: A lab coat or chemical-resistant apron.[3]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If dust or aerosols may be generated, a NIOSH-approved respirator with an organic
vapor cartridge and a particulate pre-filter is recommended.[3]

. Waste ldentification and Segregation:

Clearly label the waste container as "Hazardous Waste: 2,4-Dibromophenol”.[3] Include the
full chemical name and relevant hazard symbols.

Store this waste separately from other chemical waste streams to prevent accidental mixing
with incompatible materials, such as strong oxidizing agents and strong bases.[3][5]

. Containerization:

Use a dedicated, leak-proof, and chemically compatible container with a secure screw-top
lid. The original container, if in good condition, is a suitable option.[3]

Do not overfill the container; leave adequate headspace for expansion.[3]
Containers must be kept closed at all times except when adding waste.[6][7][8]
. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, also known as a Satellite Accumulation Area.[3][9]

The storage area should be away from heat, ignition sources, and incompatible chemicals.[3]

Ensure the storage area has secondary containment to prevent spills from reaching drains.

[6]

. Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[3][10]

e Do not attempt to dispose of 2,4-Dibromophenol down the sink or in regular trash.[5][6][7]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2,4-Dibromophenol.
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Caption: Workflow for the proper disposal of 2,4-Dibromophenol.
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Spill Response Protocol

In the event of a 2,4-Dibromophenol spill, follow these steps:

Ensure Safety: Evacuate non-essential personnel from the area. Ensure the area is well-
ventilated.[3]

Wear Appropriate PPE: Before cleaning up, don the full PPE as described above.[3]
Contain the Spill:

o For solid spills: Carefully sweep or scoop the material into a designated hazardous waste
container. Avoid generating dust.[3][11]

o For liquid spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand). Place
the used absorbent material into a sealed, labeled hazardous waste container.[3]

Decontaminate the Area: Wipe the spill area with soap and water, collecting all cleaning
materials as hazardous waste.[3]

Report the Incident: Report the spill to your supervisor and your institution's EHS
department.|[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041371#2-4-dibromophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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